![molecular formula C19H17NO2 B2999859 3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid CAS No. 898162-33-9](/img/structure/B2999859.png)
3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
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Overview
Description
“3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid” is a chemical compound with the CAS Number: 898162-33-9. It has a molecular weight of 291.35 . This compound is used for proteomics research .
Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 291.35 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Medicinal Chemistry and Biological Applications
- Carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally related to quinoline derivatives, have shown potent cytotoxic activity against various cancer cell lines, including murine P388 leukemia and human Jurkat leukemia, with some compounds exhibiting IC(50) values less than 10 nM. This demonstrates the potential of quinoline derivatives in cancer treatment (Deady et al., 2003).
Photophysical Properties and Material Science
- Amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline have been studied for their photophysical properties, including solvatochromism and acidochromism. These properties are crucial for the development of molecular logic switches, indicating the application of quinoline derivatives in advanced material sciences (Uchacz et al., 2016).
Organic Synthesis and Chemical Methodologies
The practical and large-scale synthesis of octahydrobenzo[g]quinolines, which are important intermediates for pharmaceutically active compounds, showcases the relevance of quinoline derivatives in the pharmaceutical industry. These syntheses emphasize the importance of quinoline frameworks in the development of various therapeutic agents (Bänziger et al., 2000).
Novel synthesis methods for methylenedioxy-bearing quinoline derivatives indicate the versatility of quinoline frameworks in chemical synthesis, providing pathways to new compounds with potential biological activities (Gao et al., 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,6-dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2/c1-11-4-7-14(8-5-11)18-13(3)17(19(21)22)15-10-12(2)6-9-16(15)20-18/h4-10H,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAJOXBWPHXTLRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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